N-methyl-1-(2-phenylethyl)-N-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine

• IUPAC Name: N-methyl-1-(2-phenylethyl)-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]piperidin-3-amine
• InChI: InChI=1S/C24H30N4/c1-27(18-22-17-25-26-24(22)21-11-6-3-7-12-21)23-13-8-15-28(19-23)16-14-20-9-4-2-5-10-20/h2-7,9-12,17,23H,8,13-16,18-19H2,1H3,(H,25,26)
• InChI Key: VYSCXUYOZKYDNF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(NN=C1)C2=CC=CC=C2)C3CCCN(C3)CCC4=CC=CC=C4
• Molecular Formula: C24H30N4
• Molecular Weight: 374.5 g/mol

Description

N-methyl-1-(2-phenylethyl)-N-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as MPHP-2201.

Mechanism of Action

The mechanism of action of MPHP-2201 is not fully understood, but it is believed to interact with the CB1 and CB2 receptors in the endocannabinoid system. This interaction may result in the modulation of neurotransmitter release, leading to the observed effects of this compound.
Biochemical and Physiological Effects:
Studies have shown that MPHP-2201 exhibits a range of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. These effects are believed to be mediated through the interaction of this compound with the endocannabinoid system.

Advantages and Limitations for Lab Experiments

MPHP-2201 has several advantages for use in laboratory experiments, including its high potency and selectivity for cannabinoid receptors. However, there are also limitations to its use, including the potential for adverse effects on cell viability and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research on MPHP-2201. One area of interest is the development of more selective and potent analogs of this compound for use in therapeutic applications. Additionally, further studies are needed to fully elucidate the mechanism of action of MPHP-2201 and its potential for use in the treatment of various medical conditions.

Synthesis Methods

MPHP-2201 can be synthesized using a variety of methods, including the use of organic solvents and reagents. One method involves the reaction of 3-phenyl-1H-pyrazole-4-carbaldehyde with N-methyl-3-piperidinamine in the presence of a catalyst, followed by the addition of 2-phenylethylamine. This results in the formation of MPHP-2201.

Scientific Research Applications

MPHP-2201 has been studied for its potential as a therapeutic agent in the treatment of various medical conditions. Research has shown that this compound exhibits activity as a cannabinoid receptor agonist, which suggests it may have potential as a treatment for pain, anxiety, and other conditions.